Cas no 918445-56-4 (Benzenamine, 2-chloro-5-(1,1-dimethylethyl)-)

• Product Name: Benzenamine, 2-chloro-5-(1,1-dimethylethyl)-
• CAS No: 918445-56-4
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 775490
• PubChem ID: 50997944
• Update Time: 2025-04-19

Benzenamine, 2-chloro-5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-5-(1,1-dimethylethyl)-
• 2-CHLORO-5-TERT-BUTYLANILINE
• 5-tert-butyl-2-chloroaniline
• G11654
• SCHEMBL3790287
• AKOS006346068
• 5-(Tert-butyl)-2-chloroaniline
• 918445-56-4
• 5-tert-Butyl-2-chlorophenylamine
• DTXSID10679226
• FS-6568
• AVGQOELTIIUNGC-UHFFFAOYSA-N
• 5-tert-Butyl-2-chlorobenzenamine
• CS-0360621
• MFCD11846051
• 5-(t-Butyl)-2-chloroaniline

• MDL： MFCD11846051
• Inchi： 1S/C10H14ClN/c1-10(2,3)7-4-5-8(11)9(12)6-7/h4-6H,12H2,1-3H3
• InChI Key： AVGQOELTIIUNGC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)C(C)(C)C

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų